Cas no 2680901-23-7 (benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate)

Benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate is a specialized carbamate derivative featuring a bromophenoxy phenylmethyl group and a cyclopropyl substituent. This compound is of interest in medicinal and agrochemical research due to its structural complexity, which may impart selective biological activity. The presence of the bromophenoxy moiety enhances potential interactions with biological targets, while the cyclopropyl group can influence metabolic stability. Its well-defined molecular architecture makes it a valuable intermediate in the synthesis of novel pharmacophores or crop protection agents. The compound’s purity and stability under controlled conditions ensure reliable performance in experimental applications. Further studies may explore its utility in drug discovery or pesticide development.
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate structure
2680901-23-7 structure
Product Name:benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
CAS No:2680901-23-7
MF:C24H22BrNO3
MW:452.340385913849
CID:6464160
PubChem ID:165927570
Update Time:2025-10-29

benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
    • 2680901-23-7
    • EN300-28304438
    • Inchi: 1S/C24H22BrNO3/c25-20-8-14-23(15-9-20)29-22-12-6-18(7-13-22)16-26(21-10-11-21)24(27)28-17-19-4-2-1-3-5-19/h1-9,12-15,21H,10-11,16-17H2
    • InChI Key: DPBYEIGCIDBIOD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1C=CC(=CC=1)CN(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

  • Exact Mass: 451.07831g/mol
  • Monoisotopic Mass: 451.07831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 38.8Ų

benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28304438-0.05g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28304438-0.1g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28304438-0.25g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28304438-0.5g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28304438-1.0g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28304438-2.5g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28304438-5.0g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
5.0g
$3520.0 2025-03-19
Enamine
EN300-28304438-10.0g
benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
2680901-23-7 95.0%
10.0g
$5221.0 2025-03-19

Additional information on benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate

Benzyl N-{[4-(4-Bromophenoxy)Phenyl]Methyl}-N-Cyclopropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680901-23-7, commonly referred to as benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a bromophenoxy group, a cyclopropyl moiety, and a carbamate functional group. These characteristics make it a versatile building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate in the synthesis of bioactive compounds. Researchers have demonstrated that the bromophenoxy group can serve as a valuable directing unit in various coupling reactions, enabling the construction of complex molecular architectures. Furthermore, the cyclopropyl moiety introduces strain and reactivity, making it an attractive component for exploring novel chemical transformations.

The synthesis of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution, carbamate formation, and cyclization reactions. The use of modern catalytic systems has significantly enhanced the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of applications, benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate has shown promise in the development of advanced materials with tailored properties. For instance, its incorporation into polymer matrices has been shown to improve mechanical strength and thermal stability. Additionally, this compound has been explored as a precursor for the synthesis of biologically active molecules, particularly in the context of drug discovery.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate. Quantum mechanical calculations have revealed that the cyclopropyl group induces significant ring strain, which can be harnessed to drive various chemical transformations. These findings have opened new avenues for exploring its reactivity under different conditions.

The environmental impact of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate is another area of active research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further investigations are required to fully understand its environmental fate.

In conclusion, benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate (CAS No. 2680901-23-7) is a multifaceted chemical entity with significant potential across various scientific domains. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative materials and therapeutic agents.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD